Cas no 1542490-88-9 (Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester
• CAS No: 1542490-88-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5161237
• Update Time: 2025-05-30

Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-acetamidopropyl)benzoate
• Z596257460
• Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester

• Inchi： 1S/C13H17NO3/c1-9(14-10(2)15)8-11-4-6-12(7-5-11)13(16)17-3/h4-7,9H,8H2,1-3H3,(H,14,15)
• InChI Key： SSXIVHPEJCFOBX-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester

Research Brief on Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester (CAS: 1542490-88-9)

Recent studies on Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester (CAS: 1542490-88-9) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of investigations aimed at understanding its biological activity, synthetic pathways, and therapeutic potential. The following brief consolidates the latest findings and provides a comprehensive overview of current research trends.

The synthesis of Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), to isolate and characterize the compound. These efforts have facilitated a better understanding of its physicochemical properties, which are critical for its potential use in drug development.

In vitro studies have demonstrated that Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic profiles.

Another area of interest is the compound's role in modulating cellular signaling pathways. Preliminary data indicate that it may interact with specific receptors involved in cell proliferation and apoptosis. These interactions could pave the way for its application in oncology research, particularly in the context of targeted therapies.

Despite these promising findings, challenges remain in the practical application of Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester. Issues such as solubility, stability, and bioavailability need to be addressed to enhance its therapeutic potential. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, Benzoic acid, 4-[2-(acetylamino)propyl]-, methyl ester (CAS: 1542490-88-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential applications. The integration of multidisciplinary approaches will be crucial in unlocking its full therapeutic potential.